ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(2-nitrophenyl)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15N3O5S/c1-2-23-14(20)8-11-9-24-15(16-11)17-13(19)7-10-5-3-4-6-12(10)18(21)22/h3-6,9H,2,7-8H2,1H3,(H,16,17,19)
• InChI Key: SGHMQVRRYDAYRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

Ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate, also known as NATA, is a synthetic compound that has been widely used in scientific research. NATA has been found to exhibit various biochemical and physiological effects, making it a valuable tool in studying different biological processes.

Mechanism of Action

Ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to act as a substrate for various enzymes, leading to the formation of a colored product upon enzymatic cleavage. The mechanism of action of ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate involves the hydrolysis of the amide bond by the enzyme, leading to the release of the nitrophenyl group and the formation of a thiozolone derivative.
Biochemical and Physiological Effects:
ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to exhibit various biochemical and physiological effects, including inhibition of acetylcholinesterase activity, inhibition of elastase activity, and activation of trypsin activity. ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has also been shown to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate in lab experiments is its high sensitivity and specificity towards certain enzymes. ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate is also relatively easy to synthesize and purify. However, one of the limitations of using ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate is its potential toxicity towards cells and tissues, which may affect the results of experiments.

Future Directions

There are several future directions for the use of ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate in scientific research. One potential direction is the development of new drugs based on the structure of ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate, which may exhibit improved pharmacological properties. Another direction is the investigation of the potential use of ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate in diagnostic assays for various diseases. Additionally, further studies are needed to investigate the potential toxicity of ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate towards cells and tissues, and to develop strategies to minimize this toxicity.

Synthesis Methods

Ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate can be synthesized using a multi-step process involving the reaction of 2-nitrobenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with ethyl chloroacetate. The final product is obtained after purification and recrystallization.

Scientific Research Applications

Ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been used in various scientific research studies, including the development of new drugs, the study of enzyme kinetics, and the investigation of protein-ligand interactions. ethyl (2-{[(2-nitrophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to be a useful tool in studying the activity of various enzymes, including acetylcholinesterase, trypsin, and elastase.